2,4,5-T isooctyl ester
2,4,5-T isooctyl ester
Ded-weed lv-4t 64 percent 2,4,5-t isooctyl ester appears as white crystals in commerce, a brown or dark brown liquid. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
25168-15-4
VCID:
VC0165562
InChI:
InChI=1S/C16H21Cl3O3/c1-11(2)6-4-3-5-7-21-16(20)10-22-15-9-13(18)12(17)8-14(15)19/h8-9,11H,3-7,10H2,1-2H3
SMILES:
CC(C)CCCCCOC(=O)COC1=CC(=C(C=C1Cl)Cl)Cl
Molecular Formula:
C16H21Cl3O3
Molecular Weight:
367.7 g/mol
2,4,5-T isooctyl ester
CAS No.: 25168-15-4
Reference Standards
VCID: VC0165562
Molecular Formula: C16H21Cl3O3
Molecular Weight: 367.7 g/mol
CAS No. | 25168-15-4 |
---|---|
Product Name | 2,4,5-T isooctyl ester |
Molecular Formula | C16H21Cl3O3 |
Molecular Weight | 367.7 g/mol |
IUPAC Name | 6-methylheptyl 2-(2,4,5-trichlorophenoxy)acetate |
Standard InChI | InChI=1S/C16H21Cl3O3/c1-11(2)6-4-3-5-7-21-16(20)10-22-15-9-13(18)12(17)8-14(15)19/h8-9,11H,3-7,10H2,1-2H3 |
Standard InChIKey | LRDPQMJVRJVAOH-UHFFFAOYSA-N |
Impurities | 2,3,7,8-Tetrachlorodibenzo-1,4-dioxin (I) ... was detected in technical samples of ... 2,4,5-T alkyl esters. ... Thirty-two samples of 50% 2,4,5-T alkyl esters in mineral oil, 8 contained <0.05 ppm 2,3,7,8-tetrachlorodibenzo-1,4-dioxin, and 18 <0.5 ppm 2,3,7,8-tetrachlorodibenzo-1,4-dioxin. The maximum found was 28.3 ppm. ... Dioxins ... still are present /but to lesser extent/ as impurities in commercial preparations of the trichlorophenoxy herbicides. /Trichlorophenoxy herbicides/ IT WAS CONCLUDED @ STOCKHOLM CONF, FEB 7-9, 1977, THAT THE ONLY DIOXIN FOUND IN PHENOXY ACID HERBICIDES WHICH IS OF ENVIRONMENTAL CONCERN IS TCDD /2,3,7,8-TETRACHLORODIBENZO-P-DIOXIN/; IT IS FOUND IN 2,4,5-T & 2,4,5-TP. /PHENOXY ACID HERBICIDES/ |
SMILES | CC(C)CCCCCOC(=O)COC1=CC(=C(C=C1Cl)Cl)Cl |
Canonical SMILES | CC(C)CCCCCOC(=O)COC1=CC(=C(C=C1Cl)Cl)Cl |
Boiling Point | 410 °C |
Density | 1.071 at 76.8 °F (NTP, 1992) Sp gr: 1.223 @ 68 °C/68 °C |
Flash Point | 157 °F (NTP, 1992) 265-420 °F (OPEN CUP) /2,4,5-T ESTERS/ |
Physical Description | Ded-weed lv-4t 64 percent 2,4,5-t isooctyl ester appears as white crystals in commerce, a brown or dark brown liquid. (NTP, 1992) |
Description | Ded-weed lv-4t 64 percent 2,4,5-t isooctyl ester appears as white crystals in commerce, a brown or dark brown liquid. (NTP, 1992) |
Solubility | less than 1 mg/mL at 75° F (NTP, 1992) Sol in oils 10 mg/l wate |
Synonyms | 2,4,5-T isooctyl ester |
Vapor Pressure | 14.8 mm Hg at 64.4 °F ; 21.4 mm Hg at 86.0° F (NTP, 1992) 18 mm Hg @ 212 °C |
PubChem Compound | 518275 |
Last Modified | Nov 11 2021 |
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